2-[(2-chlorophenyl)methylsulfanyl]-N-naphthalen-1-ylacetamide

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C19H16ClNOS/c20-17-10-4-2-7-15(17)12-23-13-19(22)21-18-11-5-8-14-6-1-3-9-16(14)18/h1-11H,12-13H2,(H,21,22)
• InChI Key: BNYAXBFPHSZSIS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)CSCC3=CC=CC=C3Cl
• Molecular Formula: C19H16ClNOS
• Molecular Weight: 341.9 g/mol

Description

2-[(2-chlorophenyl)methylsulfanyl]-N-naphthalen-1-ylacetamide is an organic compound that features a chlorophenyl group, a methylsulfanyl group, and a naphthalen-1-ylacetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-chlorophenyl)methylsulfanyl]-N-naphthalen-1-ylacetamide typically involves the reaction of 2-chlorobenzyl mercaptan with naphthalen-1-ylacetamide under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and a suitable solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The reaction mixture is heated to a temperature range of 80-120°C for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts and advanced purification techniques such as recrystallization or chromatography can further enhance the efficiency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-[(2-chlorophenyl)methylsulfanyl]-N-naphthalen-1-ylacetamide can undergo various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced to remove the chlorophenyl group or to convert the amide to an amine using reducing agents such as lithium aluminum hydride.

Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Lithium aluminum hydride, sodium borohydride

Substitution: Amines, thiols, sodium hydroxide

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Amines, dechlorinated products

Substitution: Substituted phenyl derivatives

Scientific Research Applications

2-[(2-chlorophenyl)methylsulfanyl]-N-naphthalen-1-ylacetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[(2-chlorophenyl)methylsulfanyl]-N-naphthalen-1-ylacetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(2-chlorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole
• 2-(4-chlorophenyl)-5-phenyl-1,3,4-oxadiazole
• 2-(2-methoxyphenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole

Uniqueness

2-[(2-chlorophenyl)methylsulfanyl]-N-naphthalen-1-ylacetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it a valuable compound for various research applications.